Cas no 1684-31-7 (D-Fructose-5-C-t (9CI))

D-Fructose-5-C-t (9CI) structure
D-Fructose-5-C-t (9CI) structure
Product Name:D-Fructose-5-C-t (9CI)
CAS No:1684-31-7
MF:C6H12O6
MW:182.163992166519
CID:117957
PubChem ID:100938762
Update Time:2025-04-18

D-Fructose-5-C-t (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Fructose-5-C-t (9CI)
    • FRUCTOSE, D-, [3H(G)]
    • (1-13C)-D-Threose
    • [2-13C]glucose
    • < 1-13C> -D-mannose
    • < 1-13C> -D-threose
    • 2-(13)C-D-glucose
    • 415537_ALDRICH
    • C2-13C-D-glucose
    • D-(1-13C)mannose
    • D-[1-13C]mannose
    • D-[2-(13)C]-glucose
    • D-[2-13C]glucose
    • D-[5-3H]fructose
    • D-< 1-13C> mannose
    • D-< 1-13C> threose
    • D-< 2-13C> glucose
    • D-< 5-3H> -Fructose
    • D-Mannose-1-13C
    • Fructose,d-,[3h(g)]
    • 1684-31-7
    • (3S,4R,5R)-1,3,4,5,6-pentahydroxy-5-tritiohexan-2-one
    • Inchi: 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5-,6-/m1/s1/i3T
    • InChI Key: BJHIKXHVCXFQLS-VJWFPMMLSA-N
    • SMILES: O[C@@H]([C@@H](C(CO)=O)O)[C@@]([3H])(CO)O

Computed Properties

  • Exact Mass: 182.072
  • Monoisotopic Mass: 182.072
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 118.22000
  • LogP: -3.37720
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